![molecular formula C8H5ClN2O2 B065273 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 182181-19-7](/img/structure/B65273.png)
6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is a commercially available compound that has been used as a fluorescent probe for monitoring pH changes . It has been found to have high selectivity and sensitivity, brilliant reversibility, and an extremely short response time .
Molecular Structure Analysis
The molecular formula of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is C8H5ClN2O2 . The InChI string representation of its structure is InChI=1S/C8H5ClN2O2/c9-5-1-2-7-10-6 (8 (12)13)4-11 (7)3-5/h1-4H, (H,12,13) . The Canonical SMILES representation is C1=CC2=NC (=CN2C=C1Cl)C (=O)O .
Physical And Chemical Properties Analysis
The molecular weight of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is 196.59 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The exact mass and monoisotopic mass are both 196.0039551 g/mol .
Scientific Research Applications
Fluorescent Probe for Monitoring pH Changes
6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been used as a fluorescent probe for monitoring pH changes in the range of 3.0–7.0 . This probe has demonstrated high selectivity and sensitivity, brilliant reversibility, and an extremely short response time . It has been used for real-time imaging of pH changes in yeast .
Functionalization of N-Heterocycles
6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been used in the functionalization of N-heterocycles . N-heterocycles are key scaffolds for various applications, especially in pharmaceutical and agrochemical research . The principle of predictive functionalization has been successfully applied to various N-heterocycles using theoretical computational methods such as molecular mechanics (MM) and density-functional theory (DFT) .
Future Directions
The use of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid as a fluorescent probe for monitoring pH changes suggests potential applications in biomedical science and biology . Its high selectivity and sensitivity, brilliant reversibility, and extremely short response time make it a promising tool for real-time imaging of pH changes .
Mechanism of Action
Target of Action
The primary target of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is the pH level within a biological system . The compound acts as a fluorescent probe for monitoring pH changes, particularly in the range of 3.0 to 7.0 .
Mode of Action
6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid interacts with its target by responding to changes in pH levels. It exhibits high selectivity and sensitivity towards pH changes, demonstrating brilliant reversibility and an extremely short response time .
Biochemical Pathways
The compound operates within the biochemical pathways that regulate pH levels within a biological system. By acting as a fluorescent probe, it allows for the real-time imaging of pH changes, thereby providing valuable insights into the functioning of these pathways .
Result of Action
The primary result of the action of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is the real-time monitoring of pH changes within a biological system . This allows for the observation of pH-related processes and phenomena, contributing to a better understanding of the system’s biochemistry.
Action Environment
The action of 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid is influenced by the pH of the environment. Its effectiveness as a fluorescent probe is optimal within a pH range of 3.0 to 7.0 . Beyond this range, its ability to accurately monitor pH changes may be affected.
properties
IUPAC Name |
6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5/h1-4H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZBKAIKDSQEETA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90373972 |
Source
|
| Record name | 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
182181-19-7 |
Source
|
| Record name | 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 6-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid function as a pH sensor?
A1: While the exact mechanism of interaction isn't detailed in the provided abstract [], it's likely that the molecule's fluorescence properties are sensitive to changes in pH. This sensitivity could arise from protonation/deprotonation events at specific sites on the molecule, leading to altered electron distribution and thus, modified fluorescence emission. Further research would be needed to elucidate the precise mechanism of action.
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